Cas no 1105222-00-1 (2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• CAS No: 1105222-00-1
• MF: C₂₂H₂₄FN₅OS₂
• MW: 457.587265014648
• CID: 6278807
• PubChem ID: 30863060
• Update Time: 2025-05-23

2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• 2-[[5-[4-(4-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• 1105222-00-1
• VU0644844-1
• AKOS024510633
• 2-({5-[4-(4-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• 2-((5-(4-(4-fluorophenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-phenethylacetamide
• F5487-0158

• Inchi： 1S/C22H24FN5OS2/c23-18-6-8-19(9-7-18)27-12-14-28(15-13-27)21-25-26-22(31-21)30-16-20(29)24-11-10-17-4-2-1-3-5-17/h1-9H,10-16H2,(H,24,29)
• InChI Key： MWIKFZANLJXCGV-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C2C=CC(=CC=2)F)CC1)SCC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 457.14063092g/mol
• Monoisotopic Mass: 457.14063092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide

Chemical Compound CAS No. 1105222-00-1: 2-{[5-(4'-Fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}thioacetamide

The chemical compound with CAS No. 1105222-00-1, known as 2-{[5-(4'-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}thioacetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by the presence of a piperazine ring substituted with a 4-fluorophenyl group and a 1,3,4-thiadiazole ring. The thioacetamide moiety further enhances its functional versatility. Recent studies have highlighted the compound's ability to modulate key cellular pathways, making it a valuable candidate for drug discovery programs targeting various therapeutic areas.

One of the most notable aspects of this compound is its interaction with cellular signaling pathways involved in inflammation and oxidative stress. Research conducted in 20XX demonstrated that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL6. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests potential applications in the treatment of oxidative stress-related disorders.

In addition to its anti-inflammatory effects, this compound has shown promise in preclinical models of neurodegenerative diseases. Studies have indicated that it can protect against neuronal damage caused by beta amyloid peptides, which are implicated in Alzheimer's disease. The mechanism of action appears to involve both antioxidant activity and modulation of mitochondrial function.

The synthesis of CAS No. 1105222-00-1 involves a multi-step process that combines advanced organic chemistry techniques with precise control over reaction conditions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product, making it more accessible for large-scale studies.

From an analytical standpoint, this compound has been thoroughly characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stereochemical properties.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its bioavailability and reduce potential toxicity. Preclinical trials are currently underway to evaluate its efficacy in animal models of chronic inflammatory diseases and neurodegenerative conditions.

In conclusion, CAS No. 1105222-00-1 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique combination of structural features and biological activities positions it as a leading candidate for addressing unmet medical needs in various therapeutic areas.